Cas no 2228742-34-3 (2-(5-bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(5-bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228742-34-3
• MF: C₆H₅BrF₂N₂O
• MW: 239.017507314682
• CID: 5935021
• PubChem ID: 165871879
• Update Time: 2025-10-29

2-(5-bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol
• 2228742-34-3
• EN300-1945026

• Inchi： 1S/C6H5BrF2N2O/c7-4-1-10-5(11-2-4)6(8,9)3-12/h1-2,12H,3H2
• InChI Key： LLLZJCFDQZAGGU-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CO)(F)F)=NC=1

Computed Properties

• Exact Mass: 237.95533g/mol
• Monoisotopic Mass: 237.95533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46Ų

Additional information on 2-(5-bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 2-(5-Bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2228742-34-3)

The compound 2-(5-bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2228742-34-3) is a highly specialized brominated pyrimidine derivative with significant applications in pharmaceutical research and material science. Its unique structural features, including the difluoroethanol moiety and 5-bromopyrimidine core, make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing trending topics like drug discovery, fluorinated compounds, and heterocyclic chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability, a key focus in medicinal chemistry. The presence of difluoroethyl and bromopyrimidine groups in this compound aligns with the growing interest in halogenated scaffolds for targeted therapies. Researchers frequently search for terms like "fluorine in drug design" or "bromopyrimidine applications", highlighting the compound's relevance in addressing these queries.

The synthesis of 2-(5-bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol typically involves multi-step reactions, including halogenation and fluorination processes. Its CAS No. 2228742-34-3 serves as a critical identifier in chemical databases, ensuring accurate retrieval for high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular weight and logP values are often analyzed to predict its pharmacokinetic behavior, a hot topic in computational chemistry.

Beyond pharmaceuticals, this compound finds utility in agrochemicals and functional materials. Its bromine atom offers a versatile handle for further functionalization via cross-coupling reactions, a technique widely discussed in click chemistry forums. Users searching for "pyrimidine-based catalysts" or "fluorine-containing building blocks" will find this compound particularly intriguing due to its dual functionality.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of brominated compounds is essential to align with green chemistry principles. The compound's stability under ambient conditions and solubility profile are frequently queried, making these aspects vital for laboratory applications.

In summary, 2-(5-bromopyrimidin-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2228742-34-3) exemplifies the intersection of halogenation and fluorination strategies in modern chemistry. Its adaptability to diverse research needs—from small-molecule inhibitors to material science innovations—ensures its continued prominence in scientific literature and industrial applications.